![molecular formula C19H14ClN7O3S B2444461 N-(4-chlorophenyl)-2-[4-oxo-3-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]-6,7-dihydro[1,2,3]triazolo[1,5-a]pyrazin-5(4H)-yl]acetamide CAS No. 1984167-37-4](/img/structure/B2444461.png)
N-(4-chlorophenyl)-2-[4-oxo-3-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]-6,7-dihydro[1,2,3]triazolo[1,5-a]pyrazin-5(4H)-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-chlorophenyl)-2-[4-oxo-3-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]-6,7-dihydro[1,2,3]triazolo[1,5-a]pyrazin-5(4H)-yl]acetamide” is a chemical compound with the molecular formula C19H14ClN7O3S and a molecular weight of 455.88 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple ring structures including a thiophene ring, an oxadiazole ring, and a triazolopyrazine ring . The compound also contains functional groups such as an acetamide group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 455.88 . Other specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Synthesis and Biological Assessment
Research on related heterocyclic compounds, including triazoles, oxadiazoles, and pyrazines, highlights the importance of these structures in developing new chemical entities with potential biological activities. For instance, the work by Karpina et al. (2019) focuses on the synthesis and biological assessment of acetamides bearing an oxadiazole cycle, showcasing the diversity of functionalized triazolo and pyridine derivatives obtained and their pharmacological potential. This study exemplifies the synthetic approaches and pharmacological activity evaluations that could be relevant to compounds like N-(4-chlorophenyl)-2-[4-oxo-3-[3-(3-thienyl)-1,2,4-oxadiazol-5-yl]-6,7-dihydro[1,2,3]triazolo[1,5-a]pyrazin-5(4H)-yl]acetamide (Karpina et al., 2019).
Antimicrobial and Antifungal Activity
Several studies explore the antimicrobial and antifungal activities of new pyrazoline and pyrazole derivatives, which are structurally related to the compound . These research efforts aim to identify new therapeutic agents by synthesizing and evaluating the biological activities of novel heterocyclic compounds. For example, Hassan (2013) synthesized a series of new pyrazoline derivatives and evaluated their antimicrobial activity, demonstrating the potential for such compounds in treating infections (Hassan, 2013).
Synthesis of Heterocyclic Fused Rings
The creation of novel heterocyclic fused rings, as detailed by Abbas et al. (2017), further emphasizes the chemical versatility and potential applications of compounds like this compound. These synthesized compounds are characterized and explored for various biological activities, illustrating the ongoing interest in developing new molecules with potential scientific applications (Abbas et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
N-(4-chlorophenyl)-2-[4-oxo-3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)-6,7-dihydrotriazolo[1,5-a]pyrazin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN7O3S/c20-12-1-3-13(4-2-12)21-14(28)9-26-6-7-27-16(19(26)29)15(23-25-27)18-22-17(24-30-18)11-5-8-31-10-11/h1-5,8,10H,6-7,9H2,(H,21,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJKDWQCLHPVNAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=C(N=N2)C3=NC(=NO3)C4=CSC=C4)C(=O)N1CC(=O)NC5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN7O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.